2-(4-(((2-Amino-4-hydroxypteridin-6-yl)methyl)amino)benzamido)-5-((2,5-dioxopyrrolidin-1-yl)oxy)-5-oxopentanoic acid

• Molecular Formula: C23H22N8O8
• Molecular Weight: 538.5 g/mol
• IUPAC Name: 2-[[4-[(2-amino-4-oxo-3H-pteridin-6-yl)methylamino]benzoyl]amino]-5-(2,5-dioxopyrrolidin-1-yl)oxy-5-oxopentanoic acid
• InChI: InChI=1S/C23H22N8O8/c24-23-29-19-18(21(36)30-23)27-13(10-26-19)9-25-12-3-1-11(2-4-12)20(35)28-14(22(37)38)5-8-17(34)39-31-15(32)6-7-16(31)33/h1-4,10,14,25H,5-9H2,(H,28,35)(H,37,38)(H3,24,26,29,30,36)
• InChI Key: JQGNXMQTFMHNHC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)OC(=O)CCC(C(=O)O)NC(=O)C2=CC=C(C=C2)NCC3=CN=C4C(=N3)C(=O)NC(=N4)N

Description

Molecular Formula and Weight

The molecular formula is C23H23N7O9 , calculated as follows:

• Pteridine core : C6H5N4O (2-amino-4-hydroxypteridin-6-yl)
• Benzamido linker : C7H5NO (4-aminobenzoyl)
• Glutamic acid backbone : C5H7NO4 (2-aminopentanedioic acid)
• N-hydroxysuccinimide ester : C4H4N2O3 (2,5-dioxopyrrolidin-1-yl-oxy carbonyl)

The molecular weight computes to 565.48 g/mol , consistent with high-resolution mass spectrometry data for related pteridine derivatives.

Biological Activity

The compound 2-(4-(((2-Amino-4-hydroxypteridin-6-yl)methyl)amino)benzamido)-5-((2,5-dioxopyrrolidin-1-yl)oxy)-5-oxopentanoic acid, also known as Methopterin or Methotrexate Impurity C, is a derivative of pteridine and has been studied for its potential biological activities, particularly in the fields of oncology and immunology. This article delves into its biological activity, including anticancer and antimicrobial properties, supported by relevant case studies and research findings.

Chemical Structure and Properties

• Molecular Formula : C20H21N7O6
• Molecular Weight : 455.42 g/mol
• CAS Number : 2410-93-7
• Structure : The compound features a pteridine ring system, which is crucial for its biological activity.

Biological Activity Overview

The biological activity of this compound can be categorized primarily into two areas: anticancer activity and antimicrobial activity .

Anticancer Activity

Research has shown that Methopterin exhibits significant anticancer properties. In vitro studies have demonstrated its effectiveness against various cancer cell lines, particularly lung adenocarcinoma (A549 cells).

• Mechanism of Action :
  • Methopterin inhibits dihydrofolate reductase (DHFR), leading to reduced folate levels, which are essential for DNA synthesis and cell division. This mechanism is similar to that of Methotrexate, a well-known chemotherapeutic agent.
• Case Studies :
  • A study by Li et al. (2008) reported that Methopterin inhibited osteoclast proliferation and induced apoptosis in these cells, suggesting potential applications in treating bone-related cancers .
  • Another investigation highlighted that derivatives of Methopterin showed structure-dependent anticancer activity, with specific compounds reducing the viability of A549 cells significantly .

Antimicrobial Activity

Methopterin also displays antimicrobial properties against multidrug-resistant pathogens.

• Activity Against Bacteria :
  • The compound has been tested against various strains of Staphylococcus aureus, including methicillin-resistant strains (MRSA). It demonstrated selective antimicrobial activity, making it a candidate for further development in treating resistant infections .
• Research Findings :
  • A study indicated that derivatives of Methopterin exhibited potent antimicrobial effects against Gram-positive bacteria, particularly those resistant to conventional treatments .

Data Tables

Activity Type	Target Cells/Pathogens	Effect Observed	Reference
Anticancer	A549 (lung adenocarcinoma cells)	Reduced cell viability
Antimicrobial	MRSA strains	Selective antimicrobial activity
Osteoclast Proliferation	Osteoclasts	Inhibition and apoptosis induction

Comparison with Similar Compounds

Table 1: Comparative Analysis of Structural Features

Compound Name	Pteridine Substituents	Benzamido Linkage	Pentanoic Acid Substituents	Key Notes
Target Compound	2-amino-4-hydroxy	-NH-(CH₂)-	5-(2,5-dioxopyrrolidin-1-yl-oxy)-5-oxo	Potential prodrug; enhanced hydrolytic lability
(S)-2-(4-{(2,4-Diaminopteridin-6-yl)methylamino}benzamido)-5-(dimethylamino)-5-oxopentanoic acid (Compound a)	2,4-diamino	-N(CH₃)-(CH₂)-	5-(dimethylamino)-5-oxo	Increased lipophilicity due to dimethylamino group
(S)-4-(4-{(2,4-Diaminopteridin-6-yl)methylamino}benzamido)-5-methoxy-5-oxopentanoic acid (Compound b)	2,4-diamino	-N(CH₃)-(CH₂)-	5-methoxy-5-oxo	Methoxy group may reduce metabolic stability
4-(4-(((2,4-Diaminopteridin-6-yl)methyl)(methyl)amino)benzamido)-5-methoxy-5-oxopentanoic acid (2023 Compound)	2,4-diamino	-N(CH₃)-(CH₂)-	5-methoxy-5-oxo	Structurally identical to Compound b; likely a synthesis intermediate

Analytical and Pharmacokinetic Implications

• Chromatographic Behavior : The target compound’s 2,5-dioxopyrrolidinyl group may alter retention times in HPLC compared to analogs. For instance, methotrexate dimethylamide (a related compound) exhibits a relative retention time of 1.51 under specific chromatographic conditions, suggesting that side-chain modifications significantly impact separation .
• Solubility and Stability: The hydroxyl group on the pteridine ring in the target compound enhances hydrophilicity compared to diamino-substituted analogs (e.g., Compounds a and b).

Preparation Methods

Core Pteroic Acid Derivative Synthesis

The synthesis begins with 4-{[(2-Amino-4-hydroxypteridin-6-yl)methyl]amino}benzoic acid (CAS 119-24-4), a critical intermediate. This compound is synthesized via:

Step 1: Pteridine Moiety Formation

The 2-amino-4-hydroxypteridin-6-yl group is derived from pterin (2-amino-4-hydroxypteridine). Industrial processes involve hydrolysis of pterin under alkaline conditions (e.g., NaOH/KOH) at elevated temperatures (140–220°C). This reaction cleaves the pteridine ring to yield intermediates like 3-aminopyrazine-2-carboxylic acid , which is further functionalized.

Step 2: Benzamido Linkage Formation

The benzamido group is introduced via amine coupling . For example, 4-aminobenzoic acid reacts with a pteridine derivative (e.g., 2-amino-4-hydroxy-6-(methylamino)pteridine) under mild basic conditions (e.g., K₂CO₃ in DMF). This step forms the 4-{[(2-Amino-4-hydroxypteridin-6-yl)methyl]amino}benzoic acid intermediate.

NHS Ester Activation

The carboxylic acid group of the benzamido-pentanoic acid derivative is activated with N-hydroxysuccinimide (NHS) to form the reactive ester. This step enables covalent conjugation to primary amines.

Step 3: NHS Ester Formation

Reagents and Conditions

Coupling Agent	Solvent	Temperature	Reaction Time	Purification
Dicyclohexylcarbodiimide (DCC)	DMSO	20–25°C	12–24 hours	Precipitation or chromatography
1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)	DMSO/DMF	25°C	1–2 hours	HPLC or lyophilization
N,N'-Disuccinimidyl carbonate (DSC)	THF	0–5°C	30 minutes	Crystallization

Mechanism :

• Carboxylic Acid Activation : The coupling agent (e.g., DCC) reacts with the carboxylic acid to form an active intermediate (e.g., O-acylisourea).
• NHS Addition : NHS displaces the leaving group (e.g., dicyclohexylurea) to form the NHS ester.

Key Considerations

• Anhydrous Conditions : Hydrolysis of NHS esters is minimized by using dry solvents (e.g., DMSO, DMF).
• pH Control : Reactions are typically performed in neutral or slightly acidic conditions to prevent premature hydrolysis.

Purification and Characterization

Post-synthesis, the compound is purified and characterized to ensure high purity.

Purification Methods

Method	Details	Yield	Reference
Precipitation	Ethanol or diethyl ether added to the reaction mixture to isolate the NHS ester	70–80%
HPLC	Reverse-phase chromatography (C18 column, acetonitrile/water gradient)	>95%
Lyophilization	Freeze-drying after HPLC purification	N/A

Characterization Techniques

• NMR : Confirms the benzamido and NHS ester linkages (e.g., δ 8.6–9.2 ppm for aromatic protons, δ 2.8–3.5 ppm for NHS carbonyl).
• MS : Verifies molecular weight (538.5 g/mol).
• UV-Vis : Monitors absorbance at 260–280 nm for NHS ester quantification.

Alternative Synthetic Routes

Solid-Phase Synthesis

For conjugation with peptides or polymers, solid-phase methods are employed:

• Resin Activation : Wang resin or similar supports are functionalized with Fmoc-protected amino acids.
• Coupling : The NHS ester reacts with free amines on the resin under DIEA catalysis.
• Cleavage : Acidic conditions (e.g., TFA) release the final conjugate.

Applications and Challenges

Targeted Drug Delivery

The compound’s NHS ester enables conjugation to antibodies, liposomes, or polymers, enhancing tumor-specific delivery via folate receptors.

Challenges

• Stability : NHS esters hydrolyze in aqueous environments, necessitating lyophilization or immediate use.
• Selectivity : Competing reactions with secondary amines or thiols must be minimized.

Comparative Analysis of Methods

Method	Advantages	Limitations
DCC-Mediated Activation	High yield, widely used	Requires strict anhydrous conditions
EDC-Mediated Activation	Faster reaction times	Lower stability of intermediate
Solid-Phase Synthesis	Scalable for complex conjugates	High costs, multi-step purification